Cas no 2171688-16-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamidobut-2-ynoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamidobut-2-ynoic acid
• CAS No: 2171688-16-5
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 6585661
• PubChem ID: 165784582
• Update Time: 2025-06-29

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamidobut-2-ynoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetamido]but-2-ynoic acid
• 2171688-16-5
• EN300-1550752

• Inchi： 1S/C28H24N2O5/c1-18-12-14-19(15-13-18)26(27(33)29-16-6-11-25(31)32)30-28(34)35-17-24-22-9-4-2-7-20(22)21-8-3-5-10-23(21)24/h2-5,7-10,12-15,24,26H,16-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： DFSCTUSRUHFVTA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC#CC(=O)O)=O)C1C=CC(C)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamidobut-2-ynoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamidobut-2-ynoic Acid: A Comprehensive Overview

The compound with CAS No. 2171688-16-5, known as 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamidobut-2-ynoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methyl-substituted phenyl group, and a butynoic acid moiety. The combination of these functional groups makes it a versatile molecule with applications in drug discovery, materials science, and advanced chemical synthesis.

Structural Features and Synthesis

The molecule's structure is defined by the presence of the Fmoc group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a critical role in controlling the reactivity of the amine functionality during synthetic processes. The 4-methylphenyl group introduces aromaticity and additional electronic effects, while the butynoic acid moiety provides a platform for further functionalization. Recent studies have highlighted the importance of such structured molecules in creating bioactive compounds with tailored properties.

Applications in Drug Discovery

Recent advancements in medicinal chemistry have underscored the potential of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamidobut-2-ynoic acid as a lead compound for drug development. Its unique structure allows for the exploration of various pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. Researchers have utilized this compound to design novel therapeutic agents with improved bioavailability and reduced toxicity.

Synthetic Routes and Optimization

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the Fmoc-amide bond, the introduction of the methylphenyl group, and the construction of the butynoic acid moiety. Recent optimizations have focused on improving yield and purity through the use of green chemistry principles and scalable reaction conditions.

Biological Activity and Mechanism

Emerging research has revealed that 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamidobut-2-ynoic acid exhibits potent biological activity in vitro. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its interaction with cellular receptors has been explored, providing insights into its mechanism of action.

Toxicological Considerations

As with any novel chemical entity, understanding the toxicological profile of 4-methylphenyl-substituted butynoic acid derivatives is crucial for their safe application in therapeutic contexts. Recent toxicological studies have focused on assessing acute and chronic toxicity, as well as potential genotoxicity. These studies are essential for guiding preclinical development and ensuring compliance with regulatory standards.

Future Directions

The future of 4-fluorenylmethoxycarbonylamino-containing compounds lies in their continued exploration as building blocks for complex molecular architectures. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new applications for this compound. Additionally, its role in materials science, particularly in the development of novel polymers and catalysts, is an area warranting further investigation.

In conclusion, 4-{[(9H-fluorenium)methoxycarbonyl]amino}-N-(4-methylbenzoyl)butanamide derivatives, represented by CAS No. 2171688